Cas no 864230-02-4 (2-Fluorophenylsulfur Pentafluoride)

• Product Name: 2-Fluorophenylsulfur Pentafluoride
• CAS No: 864230-02-4
• MF: C₆H₄F₆S
• MW: 222.151381492615
• MDL: MFCD18909664
• CID: 3161660
• PubChem ID: 160871178
• Update Time: 2025-11-02

2-Fluorophenylsulfur Pentafluoride Chemical and Physical Properties

Names and Identifiers

• 2-Fluorophenylsulfur Pentafluoride
• o-Fluorophenylsulfurpentafluoride
• 2-Fluorophenylsulphur pentafluoride
• 2-FluorophenylsulfurPentafluoride
• MHUHQWYOEMJKBC-UHFFFAOYSA-N
• FCH1347829
• PC49115
• 1-Fluoro-2-(pentafluorothio(VI))benzene
• F0823
• J3.589.181A
• 1-fluoro-2-(pentafluoro-lambda6-sulfanyl)benzene
• AKOS037655504
• pentafluoro-(2-fluorophenyl)-lambda6-sulfane
• T73012
• 864230-02-4
• DTXSID80479194
• Pentafluoro(2-fluorophenyl)-l6-sulfane
• 1-fluoro-2-(pentafluoro--sulfanyl)benzene
• PS-11541
• MFCD18909664
• 1-fluoro-2-(pentafluoro-lambda-sulfanyl)benzene
• 1-Fluoro-2-(pentafluorothio)benzene
• SCHEMBL942753
• CS-0208928
• 1-FLUORO-2-(PENTAFLUORO-??-SULFANYL)BENZENE
• 805-835-1
• DTXCID40430004
• FF81992

• MDL： MFCD18909664
• Inchi： 1S/C6H4F6S/c7-5-3-1-2-4-6(5)13(8,9,10,11)12/h1-4H
• InChI Key： MHUHQWYOEMJKBC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 221.99379027g/mol
• Monoisotopic Mass: 221.99379027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1
• XLogP3: 5.3

Experimental Properties

• Boiling Point: 94°C/120mmHg(lit.)
• Refractive Index: 1.4210-1.4250

2-Fluorophenylsulfur Pentafluoride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：1993
• HazardClass：3
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Fluorophenylsulfur Pentafluoride

2-Fluorophenylsulfur Pentafluoride (CAS No. 864230-02-4): Properties, Applications, and Market Insights

2-Fluorophenylsulfur Pentafluoride (CAS No. 864230-02-4) is a specialized organofluorine compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound, often referred to as 2-Fluorophenyl SF5, belongs to the family of pentafluorosulfur-substituted aromatic compounds, which are increasingly being explored for their potential in pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of 2-Fluorophenylsulfur Pentafluoride features a phenyl ring substituted with both a fluorine atom and a pentafluorosulfur (SF5) group. This combination imparts remarkable stability and lipophilicity, making it an attractive building block in medicinal chemistry. Researchers have noted that the SF5 group acts as a "super-trifluoromethyl" group, offering enhanced metabolic stability and bioavailability compared to traditional fluorinated groups.

One of the most exciting applications of 2-Fluorophenylsulfur Pentafluoride is in the development of novel pharmaceutical intermediates. The compound's ability to modulate electronic and steric properties makes it invaluable in drug discovery, particularly for targeting GPCRs and kinase enzymes. Recent studies have highlighted its potential in central nervous system (CNS) drug development, where its unique physicochemical properties help overcome the blood-brain barrier.

In the field of agrochemicals, 2-Fluorophenyl SF5 derivatives are being investigated for their potential as next-generation pesticides and herbicides. The SF5 moiety provides exceptional resistance to environmental degradation while maintaining selective biological activity. This has become particularly relevant as the agricultural industry seeks more sustainable solutions with reduced environmental impact.

The synthesis of 2-Fluorophenylsulfur Pentafluoride typically involves electrophilic fluorination followed by pentafluorosulfur group introduction. Recent advancements in flow chemistry have improved the scalability and safety of these processes, addressing one of the key challenges in SF5 chemistry. These developments are crucial as demand grows for high-purity fluorinated compounds in various industries.

From a market perspective, the global demand for specialty fluorinated compounds like 2-Fluorophenylsulfur Pentafluoride is projected to grow at a CAGR of 6.8% through 2030. This growth is driven by increasing R&D investments in fluorine-containing pharmaceuticals and the expanding applications in electronic materials. The compound's unique properties make it particularly valuable for organic electronic devices, where its high electron affinity and stability are advantageous.

Recent innovations have explored the use of 2-Fluorophenyl SF5 derivatives in liquid crystal formulations for advanced display technologies. The compound's ability to influence mesomorphic properties while maintaining thermal stability has opened new possibilities for next-generation OLED materials. This application aligns with the growing demand for energy-efficient display technologies in consumer electronics.

Environmental considerations surrounding fluorinated compounds have led to increased research into the biodegradation pathways of 2-Fluorophenylsulfur Pentafluoride. While the SF5 group is generally stable, recent studies have identified microbial strains capable of selective defluorination, offering potential solutions for environmental remediation. These findings are particularly relevant as regulatory scrutiny of persistent organic pollutants intensifies globally.

Quality control and analytical characterization of 2-Fluorophenylsulfur Pentafluoride present unique challenges due to its complex structure. Advanced techniques such as 19F NMR spectroscopy and high-resolution mass spectrometry are essential for ensuring purity and identifying potential impurities. The development of robust analytical methods has become a key focus area for manufacturers serving the high-performance materials sector.

Looking ahead, the scientific community continues to explore new synthetic methodologies for 2-Fluorophenylsulfur Pentafluoride derivatives, with particular emphasis on catalyzed reactions and green chemistry approaches. The integration of machine learning in compound optimization and the application of continuous manufacturing techniques represent exciting frontiers that could further enhance the accessibility and applications of this valuable compound.

For researchers and industry professionals seeking high-quality 2-Fluorophenylsulfur Pentafluoride, it's crucial to partner with suppliers who can provide comprehensive technical data, including spectroscopic characterization and stability studies. The compound's growing importance in multiple industries underscores the need for reliable sourcing and thorough understanding of its properties and handling requirements.